Cas no 949096-34-8 ((4r)-4-amino-4-phenyl-1-butanol)

(4R)-4-Amino-4-phenyl-1-butanol is a chiral amino alcohol compound characterized by its stereospecific (R)-configuration at the 4-position. This structural feature makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceutical applications requiring enantioselective precision. The presence of both amino and hydroxyl functional groups enhances its utility as a building block for complex molecules, such as β-amino alcohols or chiral ligands in catalysis. Its phenyl substituent contributes to steric and electronic modulation, facilitating tailored reactivity in organic transformations. The compound’s well-defined stereochemistry ensures reproducibility in synthetic pathways, while its stability under standard conditions supports handling in laboratory settings. Suitable for fine chemical and medicinal chemistry research.

(4r)-4-amino-4-phenyl-1-butanol structure

949096-34-8 structure

Product Name:(4r)-4-amino-4-phenyl-1-butanol

CAS No:949096-34-8

MF:C₁₀H₁₅NO

MW:165.232202768326

CID:1984971

PubChem ID:68292638

Update Time:2025-05-23

(4r)-4-amino-4-phenyl-1-butanol Chemical and Physical Properties

Names and Identifiers

- (4R)-4-Amino-4-phenyl-1-butanol
- benzenebutanol, δ-amino-, (deltaR)-
- LogP
- (S)-4-Amino-4-phenyl-1-butanol
- SCHEMBL12494589
- (S)-4-Amino-4-phenylbutan-1-ol
- (4S)-4-amino-4-phenylbutan-1-ol
- 949096-34-8
- Y13951
- AGOPKBQSZNSGSA-JTQLQIEISA-N
- (4r)-4-amino-4-phenyl-1-butanol
- Inchi： 1S/C10H15NO/c11-10(7-4-8-12)9-5-2-1-3-6-9/h1-3,5-6,10,12H,4,7-8,11H2/t10-/m0/s1
- InChI Key： AGOPKBQSZNSGSA-JTQLQIEISA-N
- SMILES： OCCC[C@@H](C1C=CC=CC=1)N

Computed Properties

Exact Mass: 165.115364102g/mol
Monoisotopic Mass: 165.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 46.2Å²

Experimental Properties

Density: 1.051±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (21 g/l) (25 º C),

(4r)-4-amino-4-phenyl-1-butanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D506563-100g	(4S)-4-AMINO-4-PHENYLBUTAN-1-OL HCl	949096-34-8	95%	100g	$495	2024-08-03
eNovation Chemicals LLC	D506563-100g	(4S)-4-AMINO-4-PHENYLBUTAN-1-OL HCl	949096-34-8	95%	100g	$495	2025-02-22
eNovation Chemicals LLC	D506563-100g	(4S)-4-AMINO-4-PHENYLBUTAN-1-OL HCl	949096-34-8	95%	100g	$495	2025-02-25